Cas no 2172167-35-8 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidocyclopropyl}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidocyclopropyl}acetic acid
• CAS No: 2172167-35-8
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 6499259
• PubChem ID: 165572063
• Update Time: 2025-10-27

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidocyclopropyl}acetic acid
• EN300-1564172
• 2172167-35-8
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-amido]cyclopropyl}acetic acid

• Inchi： 1S/C25H24N4O5/c1-29-21(12-20(28-29)23(32)27-25(10-11-25)13-22(30)31)26-24(33)34-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,12,19H,10-11,13-14H2,1H3,(H,26,33)(H,27,32)(H,30,31)
• InChI Key： VEXPIRCSUIRLJK-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(C1C=C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)N(C)N=1)=O)=O

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 123Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidocyclopropyl}acetic acid

Comprehensive Analysis of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidocyclopropyl}acetic acid (CAS No. 2172167-35-8)

The compound 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidocyclopropyl}acetic acid (CAS No. 2172167-35-8) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in developing novel therapeutics and its compatibility with automated peptide synthesizers.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged, driven by advancements in bioconjugation and drug discovery. The pyrazole moiety in this compound adds to its versatility, enabling interactions with biological targets such as enzymes and receptors. This has led to increased interest in its potential applications in cancer research, neurodegenerative disease studies, and immunotherapy. Users often query about its solubility, stability, and compatibility with other reagents, reflecting its practical importance in labs worldwide.

The cyclopropyl acetic acid segment of this molecule further enhances its utility in medicinal chemistry. Cyclopropane rings are known for their ability to improve metabolic stability and bioavailability, making this compound a candidate for prodrug design and biomarker development. Searches related to CAS 2172167-35-8 often include terms like "synthesis protocol," "MSDS," and "supplier," highlighting its commercial and research relevance.

From an SEO perspective, keywords such as "Fmoc-protected pyrazole derivatives", "peptide synthesis reagents", and "CAS 2172167-35-8 applications" are frequently associated with this compound. Its role in high-throughput screening (HTS) and combinatorial chemistry also aligns with trending topics in AI-driven drug discovery, a hotbed of innovation in 2023. Researchers are increasingly leveraging machine learning to predict the behavior of such compounds, further boosting its visibility in scientific literature.

Quality control and storage conditions are another area of interest for users. The compound’s sensitivity to light and moisture necessitates careful handling, often prompting searches for "CAS 2172167-35-8 storage guidelines" and "handling precautions for Fmoc compounds". Suppliers typically provide technical data sheets to address these concerns, ensuring safe and effective use in laboratories.

In summary, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidocyclopropyl}acetic acid represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications, from peptide engineering to therapeutic agent development, underscore its importance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research.